Cas no 1215922-05-6 ((2,3-Dimethylphenyl)methanesulfonyl chloride)

• Product Name: (2,3-Dimethylphenyl)methanesulfonyl chloride
• CAS No: 1215922-05-6
• MF: C₉H₁₁ClO₂S
• MW: 218.700440645218
• MDL: MFCD12403401
• CID: 5157668
• PubChem ID: 62084723
• Update Time: 2025-06-10

(2,3-Dimethylphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2,3-dimethylphenyl)methanesulfonyl chloride
• 2,3-dimethylbenzylsulfonyl chloride
• (2,3-dimethylphenyl)methanesulfonylchloride
• XTWCJAVFFNAZKY-UHFFFAOYSA-N
• (2,3-Dimethylphenyl)methanesulfonyl chloride

• MDL： MFCD12403401
• Inchi： 1S/C9H11ClO2S/c1-7-4-3-5-9(8(7)2)6-13(10,11)12/h3-5H,6H2,1-2H3
• InChI Key： XTWCJAVFFNAZKY-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC=C(C)C=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on (2,3-Dimethylphenyl)methanesulfonyl chloride

Introduction to (2,3-Dimethylphenyl)methanesulfonyl chloride (CAS No. 1215922-05-6)

(2,3-Dimethylphenyl)methanesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1215922-05-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its methanesulfonyl chloride functional group attached to a 2,3-dimethylphenyl moiety, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural features make it particularly valuable for the development of novel therapeutic agents and the investigation of molecular mechanisms.

The 2,3-dimethylphenyl substituent in this compound contributes to its distinct electronic and steric properties, which can be exploited in medicinal chemistry to modulate the binding affinity and selectivity of drug candidates. The presence of the methanesulfonyl chloride group further enhances its utility as a synthetic building block, facilitating the introduction of sulfonyl functionalities into complex molecular architectures. This has led to its widespread use in the preparation of sulfonamides, which are known for their broad spectrum of biological activities.

In recent years, there has been a surge in research focused on the development of innovative sulfonyl-containing compounds for therapeutic applications. The (2,3-Dimethylphenyl)methanesulfonyl chloride has emerged as a key intermediate in this endeavor, particularly in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its effectiveness in generating sulfonamides with potent anti-inflammatory and anti-cancer properties. These findings highlight the compound's potential as a cornerstone in drug discovery initiatives.

The structural versatility of (2,3-Dimethylphenyl)methanesulfonyl chloride allows for further functionalization, enabling chemists to tailor molecules with specific pharmacological profiles. Researchers have leveraged this compound to develop novel derivatives that exhibit enhanced bioavailability and reduced toxicity. Such advancements underscore the importance of intermediates like this one in streamlining the drug development process and accelerating the discovery of next-generation therapeutics.

Moreover, the< strong> 2,3-dimethylphenyl group provides a stable aromatic backbone that can be modified through various chemical reactions, including substitution and coupling reactions. This flexibility makes it an ideal candidate for exploring structure-activity relationships (SAR) in drug design. By systematically altering the substituents on the phenyl ring, scientists can gain insights into how different structural features influence biological activity. This approach has been instrumental in optimizing lead compounds for clinical development.

The< strong> methanesulfonyl chloride functionality is particularly noteworthy for its ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of diverse side chains onto the molecule. This reactivity has been exploited in the synthesis of protease inhibitors, kinase inhibitors, and other targeted therapies. The< strong> (2,3-Dimethylphenyl)methanesulfonyl chloride thus serves as a linchpin in constructing complex scaffolds that mimic natural biomolecules and disrupt disease-causing pathways.

In conclusion, (2,3-Dimethylphenyl)methanesulfonyl chloride (CAS No. 1215922-05-6) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structural attributes and synthetic utility have positioned it as a valuable tool in the creation of novel therapeutic agents. As research continues to uncover new applications for this compound, its role in advancing medicinal chemistry is poised to grow even further.